molecular formula C9H6F5NO3 B8322603 Benzene, 1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)-

Benzene, 1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)-

Cat. No.: B8322603
M. Wt: 271.14 g/mol
InChI Key: KGCXDPPJFDZAOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)- is a useful research compound. Its molecular formula is C9H6F5NO3 and its molecular weight is 271.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6F5NO3

Molecular Weight

271.14 g/mol

IUPAC Name

1-methoxy-4-nitro-2-(1,1,2,2,2-pentafluoroethyl)benzene

InChI

InChI=1S/C9H6F5NO3/c1-18-7-3-2-5(15(16)17)4-6(7)8(10,11)9(12,13)14/h2-4H,1H3

InChI Key

KGCXDPPJFDZAOG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)[N+](=O)[O-])C(C(F)(F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 250 mL round-bottom flask was added 2-bromo-1-methoxy-4-nitrobenzene (3.5 g, 15.08 mmol), copper(I) iodide (5.75 g, 30.2 mmol), and sodium 2,2,3,3,3-pentafluoropropanoate (5.25 g, 28.2 mmol) in DMF (75 ml) and toluene (25 ml) to give a tan suspension. The mixture was heated at 150° C. and toluene was removed by a Dean-Stark trap. The mixture was heated at 155° C. for 6 h under nitrogen, cooled and poured into 100 mL of water and 100 mL of ether, filtered through a 1-inch plug of Celite and the plug was rinsed with ether. The filtrate layers were separated. The organic layer was washed with brine, dried (Na2SO4) filtered and concentrated. The dark oil was flash chromatographed on an Isco 40 g silica cartridge eluting with 4:1 hexane/EtOAc to give a yellow oil that was a (3:1) mix of desired material and starting material (1.5 g, 37%).
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
5.25 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
copper(I) iodide
Quantity
5.75 g
Type
catalyst
Reaction Step One
[Compound]
Name
material
Quantity
1.5 g
Type
reactant
Reaction Step Two

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